Cas no 351003-65-1 (4-Fluoro-3-methylphenyl Isocyanate)

• Product Name: 4-Fluoro-3-methylphenyl Isocyanate
• CAS No: 351003-65-1
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD03427210
• CID: 302895
• PubChem ID: 4093965
• Update Time: 2025-07-31

4-Fluoro-3-methylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-isocyanato-2-methyl-
• 1-fluoro-4-isocyanato-2-methylbenzene
• 4-FLUORO-3-METHYL PHENYL ISOCYANATE
• 3-fluoro-4-methylphenylisocyanate
• 1-fluoro-4-isocyanato-2-methyl-benzene
• MFCD03427210
• QLOBMZKAOAACPA-UHFFFAOYSA-N
• 4-Fluoro-3-methylphenyl isocyanate, 98%
• GEO-03121
• 4-Fluoro-3-methylphenylisocyanate
• AKOS010078371
• EN300-272500
• AS-18942
• 2-fluoro-4-isocyanato-1-methyl-benzene
• SCHEMBL418944
• A911980
• DTXSID40399243
• J-019936
• 351003-65-1
• 4-Fluoro-3-methylphenyl Isocyanate
• DB-093029
• 4-FLUORO-3-METHYLPHENYL ISOCYANATE 98

• MDL： MFCD03427210
• Inchi： 1S/C8H6FNO/c1-6-4-7(10-5-11)2-3-8(6)9/h2-4H,1H3
• InChI Key： QLOBMZKAOAACPA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)N=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Density: 1.172 g/mL at 25 °C(lit.)
• Boiling Point: 186 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.5120(lit.)
• PSA: 29.43000
• LogP: 2.10140
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Fluoro-3-methylphenyl Isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes